Cas no 1566853-96-0 (ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate
• CAS No: 1566853-96-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5906829
• PubChem ID: 104114177
• Update Time: 2025-05-22

ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate
• EN300-1449641
• ethyl 2-[(but-3-yn-1-yl)amino]-1,3-oxazole-4-carboxylate
• 1566853-96-0

• Inchi： 1S/C10H12N2O3/c1-3-5-6-11-10-12-8(7-15-10)9(13)14-4-2/h1,7H,4-6H2,2H3,(H,11,12)
• InChI Key： NROQQFGKFVDLAF-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)N=C1NCCC#C

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate

Research Brief on Ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate (CAS: 1566853-96-0) in Chemical Biology and Pharmaceutical Applications

The compound ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate (CAS: 1566853-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and relevance in drug discovery.

Recent studies have focused on the synthesis and optimization of ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate as a key intermediate in the development of novel heterocyclic compounds. The presence of both an oxazole ring and an alkyne functional group in its structure makes it a versatile building block for click chemistry applications, particularly in the design of targeted drug delivery systems and bioactive probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in the synthesis of potent kinase inhibitors. The alkyne moiety of ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate was successfully employed in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate triazole-linked derivatives with enhanced binding affinity to specific protein kinases implicated in cancer pathways.

Further investigations have explored the compound's potential as a precursor for antimicrobial agents. A recent patent application (WO2023056789) describes novel oxazole-alkyne hybrids derived from ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate that exhibit broad-spectrum activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the low micromolar range.

The metabolic stability and pharmacokinetic properties of derivatives based on this scaffold have been evaluated in preclinical models. Interestingly, modifications at the ester position of ethyl 2-(but-3-yn-1-yl)amino-1,3-oxazole-4-carboxylate have been shown to significantly impact oral bioavailability, with certain analogs demonstrating favorable ADME profiles in rodent studies.

Emerging computational studies utilizing molecular docking and dynamics simulations have provided insights into the structural determinants of biological activity for this compound class. The oxazole core appears to participate in key hydrogen bonding interactions with biological targets, while the alkyne functionality offers a strategic point for further structural elaboration.

Ongoing research directions include the development of fluorescent probes based on this scaffold for cellular imaging applications, as well as its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation. The compound's unique combination of structural features continues to make it a valuable tool in chemical biology and medicinal chemistry research.